3-(4-methoxyphenyl)-N-(thiophen-2-yl)azepane-1-carboxamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-thiophen-2-ylazepane-1-carboxamide
• InChI: InChI=1S/C18H22N2O2S/c1-22-16-9-7-14(8-10-16)15-5-2-3-11-20(13-15)18(21)19-17-6-4-12-23-17/h4,6-10,12,15H,2-3,5,11,13H2,1H3,(H,19,21)
• InChI Key: SJUYVJRVXPKNJW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CCCCN(C2)C(=O)NC3=CC=CS3
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol

Description

3-(4-methoxyphenyl)-N-(thiophen-2-yl)azepane-1-carboxamide is a synthetic compound that belongs to the class of azepane carboxamides. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry.

Scientific Research Applications

Norepinephrine Metabolism Studies

Research involving compounds with methoxyphenyl groups has contributed significantly to our understanding of norepinephrine metabolism in humans. For instance, the study of 4‐Hydroxy‐3‐methoxyphenylglycol (HMPG) using deuterium labelling has shed light on the metabolic pathways of norepinephrine, showing how HMPG undergoes both conjugation and extensive oxidation within the human body (Mårdh, Sjöquist, & Änggård, 1981). This research is vital for understanding the biochemical basis of disorders related to norepinephrine dysfunction.

PET Imaging and Receptor Study

Compounds with methoxyphenyl and thiophenyl groups have also been utilized in positron emission tomography (PET) imaging studies. For example, [11C]WAY-100635, a compound with a methoxyphenyl group, has been used to delineate 5-HT1A receptors in the human brain, offering insights into the central nervous system's serotonin pathways (Pike et al., 1995). Such studies are crucial for understanding psychiatric and neurological disorders at a molecular level, providing a basis for developing targeted therapies.

Pharmacokinetic Research

The pharmacokinetic properties of compounds with structural similarities to "3-(4-methoxyphenyl)-N-(thiophen-2-yl)azepane-1-carboxamide" have been studied to optimize drug development processes. Research on compounds like 4‐[(3‐methoxyphenyl)methyl]‐2,2,6,6‐tetramethyl‐1‐oxa‐4‐aza‐2,6‐disilacyclohexane has provided valuable information on absorption, distribution, metabolism, and excretion, guiding the design of more effective therapeutic agents (Tse, Jaffe, & Dain, 1984).

Neurological and Psychiatric Disorder Studies

Compounds featuring methoxyphenyl groups have been instrumental in studying various neurological and psychiatric disorders. For instance, the measurement of urinary 3-methoxy-4-hydroxyphenylglycol (MHPG) levels has been used to explore the biochemical underpinnings of conditions such as minimal brain dysfunction syndrome, providing a biochemical basis for understanding and treating such disorders (Shen & Wang, 1984).